Cas no 1280553-90-3 (1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid
• CAS No: 1280553-90-3
• MF: C₁₃H₁₃ClN₂O₄
• MW: 296.706322431564
• CID: 5637781
• PubChem ID: 140192233
• Update Time: 2025-05-21

1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-5-chloro-1H-indazole-3-carboxylic acid
• EN300-28262913
• 1280553-90-3
• 1H-Indazole-1,3-dicarboxylic acid, 5-chloro-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid

• Inchi： 1S/C13H13ClN2O4/c1-13(2,3)20-12(19)16-9-5-4-7(14)6-8(9)10(15-16)11(17)18/h4-6H,1-3H3,(H,17,18)
• InChI Key： GLMGSRNUZBGCQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=NN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.0563846g/mol
• Monoisotopic Mass: 296.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 472.1±48.0 °C(Predicted)
• pka: 2.35±0.30(Predicted)

Additional information on 1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid

1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No 1280553-90-3, known as 1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

Chemical Structure and Properties

The molecule consists of an indazole ring system, which is a bicyclic structure comprising a benzene ring fused to an imidazole ring. The indazole moiety is substituted at the 5-position with a chlorine atom and at the 3-position with a carboxylic acid group. Additionally, the nitrogen atom in the imidazole ring is substituted with a tert-butoxycarbonyl (Boc) group, which is a common protecting group in organic synthesis.

The presence of the Boc group makes this compound particularly interesting for synthetic applications. The tert-butoxycarbonyl group is widely used as a protecting group for amines due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes 1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid a valuable intermediate in the synthesis of more complex molecules.

Synthesis and Applications

The synthesis of this compound typically involves multi-step processes, often starting from indazole derivatives. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging modern catalytic systems and green chemistry principles.

In terms of applications, the compound has shown promise in several areas:

• Pharmaceuticals: The indazole core is known for its bioactivity, and this compound serves as a scaffold for developing potential drug candidates targeting various therapeutic areas.
• Materials Science: The carboxylic acid functionality can be utilized in polymer synthesis or as a building block for supramolecular materials.
• Catalysis: The Boc group's reactivity makes this compound useful in catalytic processes requiring controlled deprotection steps.

Recent Research Developments

Recent studies have explored the use of 1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid in drug discovery programs targeting cancer and inflammatory diseases. Researchers have highlighted its potential as a lead compound due to its ability to modulate key signaling pathways involved in these conditions.

In addition, advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets, providing insights into its pharmacokinetic properties and bioavailability.

Conclusion

In summary, 1-(tert-butoxy)carbonyl-5-chloro-1H-indazole-3-carboxylic acid (CAS No 1280553-90-3) is a versatile molecule with significant potential across multiple fields. Its unique structure, combined with recent research advancements, positions it as an important tool in both academic and industrial settings.